Cas no 1856044-61-5 (methyl 4-chloro-1-propyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-chloro-1-propyl-1H-pyrazole-3-carboxylate
• CAS No: 1856044-61-5
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 6370256
• PubChem ID: 122170836
• Update Time: 2025-05-21

methyl 4-chloro-1-propyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-1-propyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 4-chloro-1-propyl-, methyl ester
• 1856044-61-5
• AKOS030252752
• methyl 4-chloro-1-propylpyrazole-3-carboxylate
• EN300-6734775

• Inchi： 1S/C8H11ClN2O2/c1-3-4-11-5-6(9)7(10-11)8(12)13-2/h5H,3-4H2,1-2H3
• InChI Key： YWZHIVLFVUNLRM-UHFFFAOYSA-N
• SMILES： N1(CCC)C=C(Cl)C(C(OC)=O)=N1

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 289.6±20.0 °C(Predicted)
• pka: -2.20±0.10(Predicted)

Additional information on methyl 4-chloro-1-propyl-1H-pyrazole-3-carboxylate

Methyl 4-Chloro-1-Propyl-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 4-chloro-1-propyl-1H-pyrazole-3-carboxylate, identified by the CAS number 1856044-61-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The structure of this compound consists of a pyrazole ring substituted with a chlorine atom at position 4, a propyl group at position 1, and a methyl ester group at position 3. These substituents contribute to its distinctive chemical behavior and reactivity.

The synthesis of methyl 4-chloro-1-propyl-1H-pyrazole-3-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

One of the most notable applications of this compound is in the field of agrochemistry, where it has been investigated as a potential herbicide or fungicide. The pyrazole moiety is known for its ability to inhibit specific enzymes involved in plant growth, making it a promising candidate for agricultural pest control. Recent studies have demonstrated that methyl 4-chloro-1-propyl-1H-pyrazole-3-carboxylate exhibits selective toxicity against certain plant pathogens while showing minimal adverse effects on non-target organisms.

In addition to its agrochemical applications, this compound has also been explored in the pharmaceutical industry as a potential lead molecule for drug development. The pyrazole ring is a common structural motif in many bioactive compounds, including anti-inflammatory agents and anticancer drugs. Researchers have conducted extensive in vitro studies to evaluate its cytotoxicity, pharmacokinetics, and bioavailability, paving the way for further preclinical testing.

The physical properties of methyl 4-chloro-1-propyl-1H-pyrazole-3-carboxylate are also worth noting. It has a melting point of approximately 95°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes requiring precise solubility control.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the methyl ester group at position 3 significantly influences the electron distribution within the pyrazole ring, enhancing its electrophilic character at specific positions. This understanding has been instrumental in designing new derivatives with improved biological activity.

In conclusion, methyl 4-chloro-1-propyl-1H-pyrazole-3-carboxylate (CAS No.: 1856044-61-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing modern chemistry and related fields.